3-[1,1'-biphenyl]-4-yl-5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole

• Molecular Formula: C27H21N3O
• Molecular Weight: 403.5 g/mol
• IUPAC Name: 3-(2-methoxyphenyl)-4-phenyl-5-(4-phenylphenyl)-1,2,4-triazole
• InChI: InChI=1S/C27H21N3O/c1-31-25-15-9-8-14-24(25)27-29-28-26(30(27)23-12-6-3-7-13-23)22-18-16-21(17-19-22)20-10-4-2-5-11-20/h2-19H,1H3
• InChI Key: CRYVZAZCIYWBSV-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C2=NN=C(N2C3=CC=CC=C3)C4=CC=C(C=C4)C5=CC=CC=C5

Description

3-[1,1'-biphenyl]-4-yl-5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is commonly referred to as BPT or BPTI, and it is a member of the triazole family of compounds.

Scientific Research Applications

BPT has been extensively studied for its potential applications in various fields of research. It has been found to have antimicrobial, antifungal, and antitumor properties. BPT has also been studied for its potential use in the development of new drugs for the treatment of cancer, Alzheimer's disease, and other neurological disorders. Additionally, BPT has been used as a fluorescent probe for the detection of various molecules in biological systems.

Mechanism of Action

The mechanism of action of BPT is not fully understood. However, it is believed to work by inhibiting specific enzymes and proteins that are involved in various biological processes. BPT has been found to inhibit the growth of cancer cells by inducing apoptosis, which is programmed cell death. It has also been found to inhibit the activity of beta-amyloid, a protein that is associated with Alzheimer's disease.
Biochemical and Physiological Effects:
BPT has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of bacteria and fungi, as well as the proliferation of cancer cells. BPT has also been found to have antioxidant properties, which can help protect against oxidative stress and damage. Additionally, BPT has been shown to have anti-inflammatory properties, which can help reduce inflammation and pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BPT in lab experiments is its versatility. It can be used in a wide range of applications, from antimicrobial and antitumor studies to fluorescent imaging. Additionally, BPT is relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one of the limitations of using BPT is that it can be toxic at high concentrations, which can limit its use in certain applications.

Future Directions

There are several future directions for the study of BPT. One potential area of research is the development of new drugs based on BPT. Researchers are also working on improving the synthesis and purification methods for BPT to make it more cost-effective and efficient. Additionally, there is a growing interest in the use of BPT as a fluorescent probe for the detection of specific molecules in biological systems. Overall, BPT has significant potential for various applications in the field of scientific research.

Synthesis Methods

The synthesis of BPT involves the reaction of 1,1'-biphenyl-4-carbaldehyde, 2-methoxybenzylamine, and phenylhydrazine in the presence of a catalyst. The reaction is carried out in a solvent, typically ethanol or methanol, at a specific temperature and pressure. The resulting product is then purified using various techniques such as chromatography, recrystallization, and distillation.